Cas no 1804273-93-5 (3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one
• CAS No: 1804273-93-5
• MF: C₁₁H₁₂BrClOS
• MW: 307.634380340576
• CID: 4971574
• Update Time: 2025-10-31

3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H12BrClOS/c1-15-11-4-2-3-8(9(11)7-13)10(14)5-6-12/h2-4H,5-7H2,1H3
• InChI Key： BDIZILHUUOOORS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1CCl)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one

3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one (CAS No. 1804273-93-5): A Comprehensive Overview

3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one (CAS No. 1804273-93-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and methylthio functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and chemical biology studies.

The molecular structure of 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one is particularly noteworthy. The presence of a bromine atom at the 3-position of the propyl chain, a chloromethyl group on the phenyl ring, and a methylthio substituent at the 3-position of the phenyl ring collectively contribute to its chemical diversity and potential biological activity. These functional groups can interact with various biological targets, making the compound a promising scaffold for the development of novel therapeutic agents.

Recent studies have explored the pharmacological properties of 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme in cancer cell metabolism, suggesting its potential as an anticancer agent. The mechanism of action involves the selective binding to the active site of the enzyme, thereby disrupting its function and leading to cell death.

In addition to its enzymatic inhibition properties, 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one has also been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings are particularly relevant in the context of chronic inflammatory diseases, where excessive cytokine production plays a crucial role in disease progression.

The structural versatility of 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one also makes it an attractive candidate for chemical modification and optimization. Researchers have synthesized various derivatives by modifying the bromine, chlorine, and methylthio groups to enhance specific biological activities or improve pharmacokinetic properties. For example, substituting the bromine atom with other halogens or functional groups has been shown to alter the compound's potency and selectivity towards different targets.

In terms of safety and toxicity, preliminary studies indicate that 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one exhibits low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing this compound through preclinical and clinical development stages.

The potential applications of 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one extend beyond its direct therapeutic use. It can serve as a valuable tool in chemical biology research to probe specific biological pathways and validate new drug targets. By understanding how this compound interacts with various cellular components, researchers can gain insights into disease mechanisms and identify novel therapeutic strategies.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-3-(methylthio)phenyl)propan-1-one (CAS No. 1804273-93-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a vital role in advancing our understanding and treatment of various diseases.